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Compound of Interest

Compound Name: Parecoxib-d5 Sodium

Cat. No.: B1158104

Get Quote

Executive Summary
Parecoxib-d5 Sodium (N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide-d5,

sodium salt) is the stable isotope-labeled analog of the COX-2 inhibitor prodrug Parecoxib. It is

primarily used as an Internal Standard (IS) for bioanalytical assays.

Critical Technical Insight: Unlike many stable isotopes where the label is on the core scaffold,

the deuterium label in Parecoxib-d5 is often located on the propionyl moiety (the "prodrug" tail).

Because Parecoxib rapidly hydrolyzes to Valdecoxib in aqueous environments, degradation of

Parecoxib-d5 results in the loss of the isotopic label, yielding unlabeled Valdecoxib and

deuterated propionic acid. Therefore, maintaining solubility without triggering hydrolysis is the

primary challenge in handling this compound.

Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1158104#bc-rfq
https://www.benchchem.com/product/b1158104/docs?utm_src=pdf-body#technical-guide-solubility-stability-of-parecoxib-d5-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description

Compound Name Parecoxib-d5 Sodium

Chemical Nature Sodium Salt of a Sulfonamide Prodrug

Label Position
Propionyl group (

tail)

Molecular Weight ~397.44 g/mol (approx. +5 Da vs. native)

Hygroscopicity
Moderate (Lyophilized powder is sensitive to

moisture)

pKa
~6.7 (Parent acid); Sodium salt buffers aqueous

solutions to pH > 7

Isotope Effect on Solubility
The substitution of hydrogen with deuterium (D) typically exerts a negligible effect on solubility

profiles. Data for Parecoxib Sodium (non-deuterated) can be used as a direct proxy for the d5

analog.

Solubility Data: Methanol vs. Water
The sodium salt form renders the compound highly hydrophilic compared to its active

metabolite, Valdecoxib.

Solubility Table
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Solvent
Solubility (Approx.)
[1][2][3][4][5][6][7]
[8][9]

Suitability for
Stock

Suitability for
Working Sol.

Water
> 50 mg/mL (Freely

Soluble)

Low (High hydrolysis

risk)

High (Immediate use

only)

Methanol > 10 mg/mL (Soluble)
High (Preferred for

storage)

High (LC-MS

compatible)

Ethanol ~ 3–10 mg/mL Moderate Moderate

DMSO > 100 mg/mL
High (Alternative

stock)

Low (Freezing point

issues)

PBS (pH 7.2) ~ 5 mg/mL Low
High (Immediate use

only)

The Solvent Paradox
While Parecoxib-d5 Sodium is most soluble in water, it is most stable in organic solvents like

Methanol.

In Water: The sodium salt dissociates completely. The presence of water attacks the amide

bond, converting Parecoxib to Valdecoxib. This reaction is pH-dependent and accelerated by

heat.

In Methanol: The absence of water inhibits the hydrolytic pathway, preserving the integrity of

the deuterated propionyl chain.

Stability & Degradation Mechanism
Researchers must understand that "dissolving" Parecoxib-d5 Sodium in water starts a "ticking

clock" for degradation.

Degradation Pathway (Loss of Label)
The hydrolysis of Parecoxib-d5 does not yield Valdecoxib-d5. It yields unlabeled Valdecoxib.

This can catastrophically interfere with quantification if the metabolite (Valdecoxib) is also being
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measured, as the IS degradation contributes to the analyte signal (crosstalk).

Diagram 1: Hydrolysis and Loss of Isotopic Label

Parecoxib-d5 Sodium
(Deuterated IS)

H2O / Enzymes
(pH dependent)

Valdecoxib
(UNLABELED Analyte)

Hydrolysis
(Amide Bond Cleavage)

Propionic Acid-d5
(Deuterated Byproduct)

Click to download full resolution via product page

Caption: Hydrolysis of Parecoxib-d5 cleaves the deuterated tail, destroying the Internal

Standard.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (1
mg/mL)
Objective: Create a stable, long-term storage solution. Solvent: 100% Methanol (LC-MS

Grade).

Weighing: Accurately weigh 1.0 mg of Parecoxib-d5 Sodium into a 1.5 mL amber glass vial.

Note: Use an anti-static gun if the powder is static.

Dissolution: Add 1.0 mL of Methanol.

Mixing: Vortex for 30 seconds. The salt should dissolve rapidly.

Visual Check: Solution must be clear and colorless.[6]

Storage: Store at -20°C or -80°C. Stability is >6 months in methanol at this temperature.

Protocol B: Preparation of Working Internal Standard
(Fresh)
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Objective: Prepare the daily working solution for spiking into plasma/matrix. Solvent: 50:50

Methanol:Water (or matched to mobile phase initial conditions).

Thaw: Remove the Methanol Stock from the freezer and equilibrate to room temperature

(prevent condensation).

Aliquot: Transfer the required volume (e.g., 10 µL) into a fresh tube.

Dilution: Dilute with water or buffer immediately before use.

Critical: Do not store aqueous dilutions overnight.[5]

Target Conc: Typically 50–500 ng/mL depending on instrument sensitivity.

Spiking: Add to samples immediately. Once in biological matrix (plasma), enzymatic

hydrolysis (esterases) will accelerate degradation. Process samples rapidly (e.g., protein

precipitation with cold acetonitrile).

Protocol C: Solubility Verification (Shake-Flask Method)
If specific solubility data is required for a unique buffer:

Add excess Parecoxib-d5 Sodium solid to 1 mL of the target solvent.

Shake at 25°C for 1 hour (keep time short to minimize hydrolysis).

Filter through a 0.22 µm PTFE filter.

Analyze filtrate immediately via HPLC-UV (245 nm) against a standard curve prepared in

Methanol.

Workflow Visualization
Diagram 2: Recommended Handling Workflow
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Caption: Workflow emphasizing Methanol for storage and rapid processing for aqueous steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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